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Compound of Interest

Compound Name: 2-Chloro-3-fluoro-5-methylpyridine
CAS No.: 34552-15-3
Cat. No.: B1590449

CAS Registry Verification: 34552-15-3 (Primary) | Note: CAS 669093-12-7 is often associated
with the isomer 2-chloro-5-fluoro-3-methylpyridine. Verify structure before use.

Emergency Quick-Reference (The "Red Box")

Status: Senior Application Scientist Subject: Immediate Safety & Spill Response Compound
Class: Halogenated Pyridine Derivative
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Hazard Category

GHS Classification

Immediate Action

Acute Toxicity

H302 (Oral), H312 (Dermal)

Ingestion: Rinse mouth
immediately. Do NOT induce
vomiting. Call a POISON
CENTER. Skin: Wash with
soap and water for 15+
minutes. Remove

contaminated clothing.[1][2]

Irritation

H315 (Skin), H319 (Eye)

Eye Contact: Rinse cautiously
with water for 15 minutes.
Remove contact lenses if
present.[2][3] Consult an

ophthalmologist.

Respiratory

H335 (Irritation)

Inhalation: Move to fresh air. If
breathing is difficult, administer

oxygen.

Physical State

Low-Melting Solid (~30—45°C)

Spill: If solid, sweep up
avoiding dust. If liquid (melted),
absorb with vermiculite or
sand. Do NOT use sawdust
(fire risk).

Technical FAQ & Troubleshooting

Q1: The bottle arrived, and the material looks like a "slush" or partially melted solid. Is it

degraded? A: Likely not. 2-Chloro-3-fluoro-5-methylpyridine has a melting point near

ambient temperature (approx. 29-45°C depending on purity and isomer).

» Diagnosis: If the color is white to pale yellow, it is physically stable. Dark brown/black

indicates oxidation or amine formation.

e Solution: Do not attempt to pipette the "slush.”

o Place the sealed container in a warm water bath (40°C) for 15 minutes until fully liquid.
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o Mix gently to ensure homogeneity.
o Aliquot as a liquid while warm.

Q2: | am seeing low yields in my SNAr coupling reaction. Which halogen is reacting? A: The 2-
Chloro position is the primary electrophilic site, not the 3-Fluoro.

o Mechanism: The nitrogen atom in the pyridine ring activates the ortho (2-position) and para
(4-position) carbons. The 3-position (meta) is not activated for nucleophilic attack.

e Troubleshooting:

o If no reaction: Increase temperature or switch to a more polar aprotic solvent (DMSO,
NMP) to stabilize the Meisenheimer complex.

o If wrong regioselectivity: Ensure you are not using conditions harsh enough to force
benzyne mechanisms, though this is rare with this substitution pattern.

Q3: The CAS number on my bottle (669093-12-7) doesn't match the database (34552-15-3).
What do | have? A:STOP and Verify.

e Scenario: There is significant confusion in vendor catalogs between two isomers:
o Isomer A: 2-Chloro-3-fluoro-5-methylpyridine (Target).[4][5][6]

o Isomer B: 2-Chloro-5-fluoro-3-methylpyridine (Common Isomer, often CAS 38186-84-4).[4]
[71[8]

e Action: Check the 1H-NMR.

o Target (3-F, 5-Me): Coupling between the Methyl protons and the Fluorine will be
negligible or small (4-bond coupling).

o Isomer (5-F, 3-Me): Methyl group at position 3 is ortho to the Fluorine at position 5? No,
they are meta.

o Definitive Check: Look at the aromatic proton splitting. The proton at C4 will show different
F-H coupling constants depending on if F is at C3 or C5.
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Safe Handling Decision Tree

The following workflow outlines the decision process for handling this compound based on its
physical state and intended reaction.
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Received 2-Chloro-3-fluoro-5-methylpyridine Weighing Protocol

Check Physical State

Solid / Crystalline Slush / Partial Melt

Warm Bath (40°C)
Do NOT overheat >60°C

y

Use Anti-Static Spatula
Avoid Dust Generation

Fully Liquid

l

Pre-warm Syringe/Pipette
Prevent Solidification in Needle

Reaction Setup (SnAr)

Disposal:
Halogenated Organic Waste

Click to download full resolution via product page
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Figure 1: Decision tree for safe handling and transfer, addressing the compound's low melting
point issues.

Standard Operating Procedure: SNAr Coupling
Objective: Displacement of the 2-Chloro group with a primary amine (R-NH2).
Safety Critical:
o Perform all steps in a fume hood.
e 2-Chloro-3-fluoro-5-methylpyridine is an irritant and potential sensitizer.
¢ Avoid contact with strong oxidizers.
Protocol:
e Preparation:
o Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

o Flush with Nitrogen or Argon (inert atmosphere preferred to prevent oxidation of the
amine).

e Stoichiometry:

o 1.0 eq 2-Chloro-3-fluoro-5-methylpyridine.

o 1.2 eq Primary Amine (Nucleophile).

o 2.0 eq Base (e.g., DIPEA or K2CO3) to neutralize the HCI generated.
¢ Solvent System:

o Use DMSO or DMF (Polar Aprotic) for faster rates.

o Concentration: 0.2 M to 0.5 M.

o Execution:
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o Add the pyridine derivative to the solvent. (If solid, melt first as per FAQ Q1).
o Add the base.
o Add the amine dropwise.

o Temperature: Heat to 80—100°C. (Note: The 3-Fluoro group deactivates the ring slightly
compared to a 3-H, but the 2-Cl is still reactive).

o Monitor by TLC/LCMS for the disappearance of the starting material (Mass: ~145.5 Da).

o Workup:
o Cool to room temperature.
o Dilute with water (exothermic mixing with DMF/DMSO possible).
o Extract with Ethyl Acetate.

o Wash organic layer with brine to remove residual DMF/DMSO.

Physical & Chemical Properties Data

Property Value Notes
Molecular Formula C6H5CIFN
Molecular Weight 145.56 g/mol
Boiling Point ~177°C Predicted
] ] Handling Hazard: May solidify
Melting Point 29-45°C )
in needles.
Density 1.26 g/cm3 Denser than water.
) Combustible Liquid (Category
Flash Point ~65°C
4).
Solubility Methanol, DMSO, DCM Sparingly soluble in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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